N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-3-phenylpropanamide
Description
N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-3-phenylpropanamide, also known as MTPEP, is a chemical compound that belongs to the class of amides. It is a psychoactive drug that has been studied for its potential use in treating various mental health disorders.
Scientific Research Applications
Antimicrobial Agent
HMS1657B08: has been studied for its potential as an antimicrobial agent. The compound’s structure suggests it could be effective in inhibiting the growth of various microorganisms. This is particularly relevant in the field of chemotherapy, where high nitrogen-containing heterocyclic systems like HMS1657B08 are valued for their utility .
Chemotherapy
The compound’s ability to function as a chemotherapy agent is linked to its structural characteristics. Azoles, a class of compounds to which HMS1657B08 is related, are widely used in chemotherapy due to their safety profile and high therapeutic index. They are particularly effective against fungal infections, which are significant concerns in both phytopathology and medicine .
Crop Protection
In agriculture, HMS1657B08 could be utilized for crop protection. Its antimicrobial properties may help in protecting crops from fungal pathogens, thus ensuring crop safety and reducing the risk of food contamination .
Anaplastic Lymphoma Kinase (ALK) Inhibition
HMS1657B08 shows promise as an inhibitor of Anaplastic Lymphoma Kinase (ALK), which is a therapeutic target for treating non-small cell lung cancer (NSCLC). ALK inhibitors are crucial in the management of NSCLC, especially in cases where the EML4-ALK oncogenic fusion kinase plays a role in pathogenesis .
Synthesis of Triazole Derivatives
The compound can be used in the synthesis of triazole derivatives, which have a wide range of applications, including the development of new pharmaceuticals. The process involves the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to the formation of triazole compounds .
Biological Research
Indole derivatives, which are structurally similar to HMS1657B08, have diverse biological and clinical applications. HMS1657B08 could be used in biological research to explore new treatments and understand biological processes, given its potential pharmacological activities .
properties
IUPAC Name |
N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-phenylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O/c1-19-8-11-21(12-9-19)22(26-16-14-25(2)15-17-26)18-24-23(27)13-10-20-6-4-3-5-7-20/h3-9,11-12,22H,10,13-18H2,1-2H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQNTXSSMLHHFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)CCC2=CC=CC=C2)N3CCN(CC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-3-phenylpropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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